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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known hazards and toxicological profile

of Bromotrimethylsilane (BTMS). It is intended to serve as a technical resource for

professionals in research, scientific, and drug development fields, offering detailed information

on its physicochemical properties, reactivity, and potential health effects. The information

herein is compiled from safety data sheets, and available toxicological data on its hydrolysis

products. It should be noted that for many toxicological endpoints, specific experimental data

for Bromotrimethylsilane is not available.

Physicochemical Properties
A summary of the key physicochemical properties of Bromotrimethylsilane is presented in

Table 1. This data is essential for understanding its behavior and potential for exposure.
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Property Value References

CAS Number 2857-97-8 [1][2]

Molecular Formula C₃H₉BrSi [2][3]

Molecular Weight 153.09 g/mol [3][4]

Appearance Clear, colorless to yellow liquid [1][2][3]

Boiling Point 79 °C [2][3]

Melting Point -43 °C [2][3]

Flash Point 32 °C (89.6 °F) [1]

Density 1.16 g/mL at 25 °C [2][3]

Vapor Pressure 100 mmHg at 25°C [3][5]

Water Solubility Decomposes [3][5]

Stability

Stable under normal

temperatures and pressures.

Moisture sensitive.

[1][3]

Reactivity and Hazards
Bromotrimethylsilane is a reactive compound with several key hazards that must be carefully

managed in a laboratory setting.

Flammability: It is a flammable liquid and vapor.[1] Vapors can form explosive mixtures with

air, especially at elevated temperatures, and can travel to a source of ignition and flash back.

[1][6]

Reactivity with Water: It reacts violently with water, producing hydrogen bromide and

trimethylsilanol.[6][7] This reaction is exothermic. Contact with moisture should be strictly

avoided.

Incompatible Materials: Incompatible with strong oxidizing agents, strong acids, and bases.

[1][6]
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Hazardous Decomposition Products: Hazardous decomposition products include carbon

monoxide, carbon dioxide, hydrogen bromide, and silicon dioxide.[1][6]

The hydrolysis of Bromotrimethylsilane is a critical reaction to consider when evaluating its

toxicity, as the hydrolysis products have their own toxicological profiles.

Bromotrimethylsilane
(C₃H₉BrSi)

+
Water
(H₂O)

Trimethylsilanol
(C₃H₁₀OSi)

Hydrogen Bromide
(HBr)

Click to download full resolution via product page

Figure 1: Hydrolysis of Bromotrimethylsilane.

Toxicological Profile
The toxicological data for Bromotrimethylsilane is limited, with much of the acute toxicity

information being estimated based on calculations or analogy to similar compounds. Data on

chronic effects are largely unavailable.

Acute toxicity data for Bromotrimethylsilane is summarized in Table 2. It is important to note

that these are often estimated values.
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Route Species Value Remarks References

Oral Rat
LD50: 5.37

mg/kg

Acute toxicity

estimate

(Calculation

method)

[7][8]

Rat LD50: 5.1 mg/kg

Acute toxicity

estimate (Expert

judgment,

analogy to

chlorotrimethylsil

ane)

[7][8]

Dermal Rabbit
LD50: 5.37

mg/kg

Acute toxicity

estimate

(Calculation

method)

[7]

Rabbit LD50: 5.1 mg/kg

Acute toxicity

estimate (Expert

judgment,

analogy to

chlorotrimethylsil

ane)

[7]

Inhalation Rat
LC50 (4h): 3.1

mg/L

Acute toxicity

estimate (Expert

judgment,

analogy to

chlorotrimethylsil

ane)

[7]

Rat
LC50 (4h): 3.26

mg/L

Acute toxicity

estimate

(Calculation

method)

[7]

Symptoms of Acute Exposure:
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Inhalation: May cause irritation of the respiratory tract with a burning pain in the nose and

throat, coughing, wheezing, shortness of breath, and pulmonary edema.[1] Vapors may also

cause dizziness or suffocation.[1]

Skin: Causes severe skin burns.[1][7]

Eyes: Causes serious eye damage.[1][7]

Ingestion: Causes digestive tract irritation with possible burns.[1] If ingested, it can cause

severe burns of the mouth and throat, with a danger of perforation of the esophagus and

stomach.[7]

Given the rapid hydrolysis of Bromotrimethylsilane in the presence of moisture, the toxicity of

its hydrolysis products, trimethylsilanol and hydrogen bromide, is of high relevance.

Trimethylsilanol:

Acute Oral Toxicity (Rat): LD50 >2000 mg/kg body weight, indicating low potential for acute

oral toxicity.[9]

Acute Inhalation Toxicity (Rat): LC50 between 10-20 mg/L, indicating a moderate potential

for acute inhalation toxicity.[9]

Subchronic Oral Toxicity (Rat): A 28-day repeat dose study showed a No-Observed-Adverse-

Effect Level (NOEL) of 160 mg/kg/day for both sexes.[2][10] At higher doses (640 mg/kg),

effects included decreased motor activity, staggering gait, and changes in body and organ

weights.[2][10]

Mutagenicity: Not found to be mutagenic in bacterial reverse mutation assays (Ames test)

and did not induce chromosomal aberrations in cultured mammalian cells.[10]

Hydrogen Bromide:

Acute Inhalation Toxicity (Rat): The 1-hour LC50 is reported as 2,858 ppm.[3]

Human Exposure: Nose and throat irritation have been noted at 2 to 6 ppm after several

minutes.[3] Concentrations of 1,300 to 2,000 ppm are reported to be lethal within minutes.[3]
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Corrosivity: Hydrogen bromide is a highly corrosive gas that can cause severe burns to the

skin, eyes, and respiratory tract upon contact.[7][8] Ingestion can cause severe burns to the

mouth, throat, and stomach.[4][8]

There is no data available on the chronic toxicity, carcinogenicity, mutagenicity, or reproductive

toxicity of Bromotrimethylsilane.[7][11]

Experimental Protocols for Toxicity Assessment
While specific experimental reports on the toxicity of Bromotrimethylsilane are scarce,

standardized protocols from the Organisation for Economic Co-operation and Development

(OECD) are widely used for assessing the toxicity of chemical substances. The following

sections detail the methodologies for key acute toxicity studies.

The process of assessing acute toxicity typically follows a structured workflow, from initial

characterization to the final report.
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Figure 2: General workflow for an acute toxicity study.
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Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals (typically rats), with one dose per group. Observations of

effects and mortality are made.[6]

Methodology:

Animals: Healthy, young adult rodents (rats preferred) are used. They are acclimatized to

laboratory conditions for at least 5 days.[6]

Fasting: Animals are fasted before dosing (e.g., overnight for rats).[6]

Dose Administration: The substance is administered in a single dose via gavage. The

volume should not exceed 1 mL/100g body weight for non-aqueous solutions or 2

mL/100g for aqueous solutions.[6]

Observation Period: Animals are observed for at least 14 days.[12] Observations include

changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and

central nervous systems, as well as behavior.[5]

Data Collection: The time of death is recorded. Body weights are measured before

administration, weekly, and at death.[6]

Necropsy: All animals (those that die during the test and survivors at the end) undergo a

gross necropsy.[6]

Endpoint: The LD50 (median lethal dose) is calculated.[6]

Principle: The test substance is applied to the skin in a single dose to groups of animals

(typically rats or rabbits).[13]

Methodology:

Animals: Young adult animals with healthy, intact skin are used.[14]

Preparation: Fur is removed from the dorsal area of the trunk approximately 24 hours

before the test.[15]
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Dose Application: The test substance is applied to an area of approximately 10% of the

body surface. The site is covered with a porous gauze dressing and non-irritating tape for

a 24-hour exposure period.[15]

Observation Period: Animals are observed for at least 14 days for signs of toxicity and

mortality.[16]

Endpoint: The LD50 is determined, and the substance is classified for acute dermal

toxicity.[13]

Principle: A single dose of the test substance is applied to a small area of the skin of an

animal (albino rabbit is preferred).[17][18]

Methodology:

Application: 0.5 mL (liquid) or 0.5 g (solid) of the substance is applied to a small area of

skin (approx. 6 cm²) and covered with a gauze patch.[17]

Exposure: The exposure period is typically 4 hours.[17]

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal. Observations may continue for up to 14 days to assess the

reversibility of effects.[17]

Scoring: Dermal reactions are scored and evaluated to determine the irritation or corrosive

potential.[17]

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (albino rabbit is preferred), with the other eye serving as a control.[19]

Methodology:

Application: A specified amount of the test substance (e.g., 0.1 mL for liquids) is placed in

the conjunctival sac of one eye.[20]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[19] The

degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and
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conjunctiva.[21]

Duration: The observation period should be sufficient to evaluate the reversibility of the

effects, typically up to 21 days.[22]

Handling and Safety Precautions
Given the hazardous nature of Bromotrimethylsilane, strict safety protocols must be followed.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[1] Eyewash stations and safety showers should be readily available.

[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles and a face shield.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1][7]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator.[1]

Handling: Avoid contact with eyes, skin, and clothing.[1] Ground and bond containers when

transferring material.[1] Use spark-proof tools and explosion-proof equipment.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[1] It is moisture-sensitive and should be stored under an inert gas.

[7][8]

Conclusion
Bromotrimethylsilane is a flammable, corrosive, and highly reactive chemical that poses

significant acute health hazards. It causes severe burns to the skin and eyes and is harmful if

inhaled or ingested. Its rapid and violent reaction with water to produce corrosive hydrogen

bromide and moderately toxic trimethylsilanol is a critical consideration for both safety and

toxicological assessment. While quantitative data for acute toxicity are available as estimates,

there is a notable lack of experimental data for chronic effects, including carcinogenicity,
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mutagenicity, and reproductive toxicity. Therefore, extreme caution should be exercised when

handling this compound, with strict adherence to safety protocols. Further toxicological studies

are warranted to fully characterize its potential long-term health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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